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Compound of Interest

2-(2,4,5-
Compound Name:

Trichlorophenoxy)acetohydrazide
CAS No.: 2381-77-3

Cat. No.: B1267961

Get Quote

Executive Summary

2-(2,4,5-Trichlorophenoxy)acetohydrazide (2,4,5-T-H) is a chemical intermediate and
bioactive scaffold synthesized from the auxin herbicide 2,4,5-Trichlorophenoxyacetic acid
(2,4,5-T). While the parent acid is a potent herbicide, the hydrazide derivative is primarily
utilized in medicinal and agrochemical research to generate acylhydrazones and heterocyclic
hybrids (e.g., oxadiazoles, triazoles) with altered bioactivity profiles, ranging from antimicrobial
to insecticidal.

In contrast, Diacylhydrazines (DAHSs) are a commercially established class of "reduced-risk”
insecticides that function as non-steroidal ecdysone agonists.

Key Differentiator:

e 2,4,5-T-H: A pro-drug/scaffold with broad, non-specific biological reactivity (often retaining
phytotoxicity).
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e DAHSs (e.g., Tebufenozide): Highly specific Ecdysone Receptor (ECR) Agonists with no
phytotoxicity and high selectivity for Lepidopteran pests.

Chemical Profile & Synthesis
Structural Comparison

2-(2,4,5- _
_( Tebufenozide (Standard
Feature Trichlorophenoxy)acetohydra
. DAH)
zide
) ] ) -tert-butyl-
Core Scaffold Phenoxyacetic acid hydrazide
-diacylhydrazine
) ) 2,4,5-Trichlorophenoxy 3,5-Dimethylbenzoyl (Steric
Primary Moiety ) -
(Lipophilic anchor) bulk)
] Free Hydrazide ( Protected/Substituted
Reactive Group )
) Hydrazide
LogP (Est.) ~2.8-3.2 4.3 (Highly Lipophilic)
] N Synthetic Intermediate / Commercial Insecticide
Primary Utility )
Research Scaffold (Molting Accelerator)

Synthesis Protocol: 2-(2,4,5-
Trichlorophenoxy)acetohydrazide

Rationale: The synthesis follows a classic nucleophilic substitution followed by hydrazinolysis.
This protocol validates the compound's identity for research purposes.

 Etherification (Williamson Synthesis):
o Reactants: 2,4,5-Trichlorophenol + Chloroacetic acid + NaOH (aq).[1]
o Conditions: Reflux at 100°C for 4 hours. Acidify with HCI.

o Product: 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T).[2][1][3][4][5][6][71[8][9]
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o Esterification:
o Reactants: 2,4,5-T + Ethanol +

(cat.).

o Conditions: Reflux for 6 hours.
o Product: Ethyl 2-(2,4,5-trichlorophenoxy)acetate.

e Hydrazinolysis (Critical Step):

o

Reactants: Ethyl ester + Hydrazine hydrate (80% excess).

[¢]

Conditions: Reflux in ethanol for 3-5 hours. Cool to crystallize.

[¢]

Purification: Recrystallize from ethanol/water.

[e]

Yield: Typically 75-85%.

Mechanistic Comparison (Mode of Action)

The defining difference lies in the target site. 2,4,5-T-H is structurally related to auxins, whereas
DAHs target the insect endocrine system.

Pathway Visualization
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Caption: Figure 1.[10] Divergent Modes of Action. 2,4,5-T-H retains potential phytotoxic

(auxinic) pathways, while DAHs selectively activate the insect Ecdysone Receptor (ECR) to

induce fatal premature molting.

Detailed Mechanism

Diacylhydrazines (Tebufenozide): These compounds mimic the insect molting hormone 20-
hydroxyecdysone (20E). They bind to the ligand-binding domain of the ECR/USP
heterodimer. Unlike 20E, they are not metabolized, leading to continuous receptor activation.

This causes the insect to initiate a molt prematurely, leading to starvation and death (the

"frozen larva" phenotype).

2,4,5-T-H: Its activity is bifunctional:

o In vivo Hydrolysis: In biological systems, the hydrazide can hydrolyze back to the parent

acid (2,4,5-T), triggering uncontrolled cell elongation in plants (auxin overdose).

o Schiff Base Formation: The free

group can react with biological carbonyls (aldehydes/ketones) or chelate metal ions (Cu,
Zn) in metalloenzymes, providing a mechanism for broad-spectrum toxicity
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(fungicidal/bactericidal) rather than specific insecticidal activity.

Performance Metrics & Efficacy Data

The following table synthesizes data from SAR (Structure-Activity Relationship) studies
comparing phenoxy hydrazides against commercial standards.

2-(2,4,5- : :
) ( Tebufenozide (Commercial

Metric Trichlorophenoxy)acetohydra Std)

zide

) ) Lepidoptera (Spodoptera,
Target Pest Broad (Screening candidate) ]
Helicoverpa)
LC50 (Larvae) > 200 mg/L (Weak/Inactive) 0.5 — 5.0 mg/L (Highly Potent)
Phytotoxicity High (Risk of crop damage) None (Crop safe)
) o Moderate (LD50 ~300-500

Mammalian Toxicity Low (LD50 > 5000 mg/kg)

mg/kg)
Environmental Fate Persistent (Cl-aromatic ring) Moderate persistence
Primary Application Synthesis of Acylhydrazones Crop Protection

Critical Insight: Research indicates that unmodified 2,4,5-T-H has negligible insecticidal activity.
However, when converted into Acylhydrazones (e.g., condensing with benzaldehydes), the
insecticidal activity increases significantly, though it rarely matches the potency of
diacylhydrazines.

Experimental Protocol: Bioassay Evaluation

To validate the insecticidal potential of 2,4,5-T-H derivatives vs. Tebufenozide, use this
standardized leaf-dip bioassay.

Materials

o Test Organism:Spodoptera litura (3rd instar larvae).

e Compounds: 2,4,5-T-H (synthesized), Tebufenozide (98% purity).
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e Solvent: Acetone + Triton X-100 (0.1%).

Workflow

o Stock Preparation: Dissolve compounds in acetone to create a 10,000 mg/L stock.

 Dilution: Prepare serial dilutions (e.g., 200, 100, 50, 25, 12.5 mg/L) in distilled water
containing 0.1% Triton X-100.

o Leaf Dipping:
o Dip fresh castor leaf discs (5 cm diameter) into the solution for 10 seconds.
o Air dry on paper towels for 30 minutes.
e EXxposure:
o Place 10 larvae per petri dish containing treated leaves.
o Replicate 3 times (n=30).
e Observation:
o Incubate at 25°C + 2°C, 65% RH.
o Record mortality at 24h, 48h, and 72h.[11]

o Scoring: "Dead" = no movement when prodded; "Moribund" = uncoordinated movement.

Data Analysis

Calculate corrected mortality using Abbott’'s Formula:

Determine LC50 using Probit analysis.

References

» Dhaduk, M. F, et al. (2025). "Synthesis and biological evaluation of novel phenoxy
acetohydrazide derivatives." Journal of Biomolecular Structure and Dynamics. Link

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6272438/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Smagghe, G., et al. (2012). "Diacylhydrazines: Structure-activity relationships and mode of
action.” Insects. Link

+ Environmental Protection Agency (EPA). (2000). "Tebufenozide: Pesticide Fact Sheet." Link

e World Health Organization (WHO). (2010). "2,4,5-T and its salts and esters: Environmental
Health Criteria." Link

+ Tong, H., et al. (2017).[10] "Synthesis and insecticidal activity of diacylhydrazine derivatives."
Molecules. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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